Cas no 2138120-63-3 (2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}acetic acid)

• Product Name: 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}acetic acid
• CAS No: 2138120-63-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 6299985
• PubChem ID: 165842760
• Update Time: 2025-07-20

2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}acetic acid
• EN300-1138998
• 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}acetic acid
• 2138120-63-3

• Inchi： 1S/C9H10F2N2O2/c10-9(11,8(14)15)6-5-12-13-4-2-1-3-7(6)13/h5H,1-4H2,(H,14,15)
• InChI Key： GSXNHVVWCMSWST-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=NN2CCCCC2=1)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}acetic acid

Comprehensive Overview of 2,2-Difluoro-2-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridin-3-yl}Acetic Acid (CAS No. 2138120-63-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}acetic acid (CAS No. 2138120-63-3) has garnered significant attention due to its unique structural properties and potential applications. This fluorinated derivative of pyrazolopyridine exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug discovery and material science. Researchers are particularly interested in its role as a fluorinated building block for synthesizing novel bioactive molecules, addressing current challenges in medicinal chemistry and crop protection.

The molecular structure of 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}acetic acid combines a pyrazolo[1,5-a]pyridine core with a difluoroacetic acid moiety, which enhances its electronic properties and metabolic resistance. This synergy is critical for developing next-generation pharmaceuticals, especially in oncology and neurology, where fluorinated compounds often improve pharmacokinetics. Recent studies highlight its utility in kinase inhibitor design, a hot topic in targeted cancer therapy, aligning with the growing demand for precision medicine solutions.

From an industrial perspective, the compound’s CAS No. 2138120-63-3 serves as a key identifier for regulatory and procurement processes. Its synthesis typically involves multistep organic reactions, including palladium-catalyzed cross-coupling and fluorination steps, which are widely discussed in green chemistry forums. Environmental concerns have driven innovations in reducing hazardous byproducts during its production, resonating with the global push for sustainable chemical manufacturing.

Analytical characterization of 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}acetic acid relies on advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, ensuring purity for research applications. The compound’s solubility in polar aprotic solvents (e.g., DMSO) facilitates its use in high-throughput screening, a trending method in drug discovery pipelines. These attributes position it as a versatile tool for academic and industrial labs exploring structure-activity relationships.

Market trends indicate rising interest in fluorinated heterocycles, with CAS 2138120-63-3 frequently appearing in patent filings for antiviral and anti-inflammatory agents. Its compatibility with click chemistry protocols further expands its utility in bioconjugation, a technique pivotal for developing diagnostic probes and antibody-drug conjugates (ADCs). Such applications align with the booming biopharmaceutical sector, where modular synthesis strategies are paramount.

In summary, 2,2-difluoro-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}acetic acid represents a cutting-edge intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications—from small-molecule therapeutics to agrochemical adjuvants—underscore its relevance in contemporary research. As scientific communities prioritize AI-driven molecular modeling and fragment-based drug discovery, this compound’s role is poised to expand, offering solutions to unmet medical and agricultural needs.